Cas no 163210-40-0 (tert-butyl 4-(2-hydroxyethoxy)piperidine-1-carboxylate)

Tert-butyl 4-(2-hydroxyethoxy)piperidine-1-carboxylate is a versatile intermediate in organic synthesis, particularly valuable in pharmaceutical and fine chemical applications. Its structure features a piperidine core protected by a Boc (tert-butoxycarbonyl) group, enhancing stability during synthetic manipulations. The 2-hydroxyethoxy side chain introduces additional functionality, enabling further derivatization or conjugation. This compound is commonly employed in the preparation of bioactive molecules, including drug candidates, due to its compatibility with a range of reaction conditions. The Boc group facilitates selective deprotection under mild acidic conditions, offering controlled reactivity. Its well-defined purity and consistent performance make it a reliable choice for research and industrial-scale synthesis.

tert-butyl 4-(2-hydroxyethoxy)piperidine-1-carboxylate structure

163210-40-0 structure

Product Name:tert-butyl 4-(2-hydroxyethoxy)piperidine-1-carboxylate

CAS No:163210-40-0

MF:C₁₂H₂₃NO₄

MW:245.315324068069

MDL:MFCD21092243

CID:1344389

PubChem ID:22030605

Update Time:2025-06-09

tert-butyl 4-(2-hydroxyethoxy)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- 1-Piperidinecarboxylic acid, 4-(2-hydroxyethoxy)-, 1,1-dimethylethylester
- tert-butyl 4-(2-hydroxyethoxy)piperidine-1-carboxylate
- MFCD21092243
- EN300-1264318
- CS-0254693
- 4-(2-hydroxyethoxy)piperidine-1-carboxylic acid tert-butyl ester
- AKOS018444903
- AT10871
- WDPSCDHRZOGOEU-UHFFFAOYSA-N
- AM100333
- 1-Boc-4-(2-hydroxyethoxy)-piperidine
- 4-(2-Hydroxy-ethoxy)-piperidine-1-carboxylic acid tert-butyl ester
- 163210-40-0
- SCHEMBL1576027
- 2-[(N-Boc-Piperidin-4-yl)oxy]ethanol
- DB-299165
- 2-(1-(tert-butoxycarbonyl)-4-piperidyloxy)-ethanol
- tert-butyl4-(2-hydroxyethoxy)piperidine-1-carboxylate
- MDL： MFCD21092243
- Inchi： 1S/C12H23NO4/c1-12(2,3)17-11(15)13-6-4-10(5-7-13)16-9-8-14/h10,14H,4-9H2,1-3H3
- InChI Key： WDPSCDHRZOGOEU-UHFFFAOYSA-N
- SMILES： O(CCO)C1CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

Exact Mass: 245.16270821g/mol
Monoisotopic Mass: 245.16270821g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 17
Rotatable Bond Count: 6
Complexity: 241
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.8
Topological Polar Surface Area: 59Å²

tert-butyl 4-(2-hydroxyethoxy)piperidine-1-carboxylate Pricemore >>

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